Cas no 2168119-43-3 (4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid)

• Product Name: 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid
• CAS No: 2168119-43-3
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• CID: 5268875
• Update Time: 2026-03-09

4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-butoxycarbonyl)amino)-3,3-difluorocyclopentane-1-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid

• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(17)14-7-4-6(8(15)16)5-11(7,12)13/h6-7H,4-5H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HKDFWFPLDABRBQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(NC(OC(C)(C)C)=O)C(F)(F)C1

Additional information on 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid

Introduction to 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid (CAS No. 2168119-43-3)

4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid, identified by its CAS number 2168119-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopentane core substituted with fluorine atoms and an amide-like functional group, making it a promising candidate for further exploration in drug development.

The structural features of 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid include a tert-butoxy carbonyl (Boc) protecting group attached to an amine functionality, which is a common strategy in peptide synthesis and drug design. The presence of two fluorine atoms at the 3,3-difluorocyclopentane position introduces unique electronic and steric properties that can influence the compound's reactivity and biological activity. This makes it particularly interesting for researchers aiming to develop novel bioactive molecules with enhanced stability and selectivity.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The use of fluorine atoms in drug molecules has been extensively studied, with compounds like fluorinated analogs of corticosteroids and antiviral agents demonstrating significant therapeutic potential. The compound 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid aligns with this trend, offering a versatile scaffold for further derivatization and optimization.

One of the key advantages of this compound is its utility as an intermediate in the synthesis of more complex molecules. The Boc-protected amine group provides a stable handle for further functionalization, allowing chemists to introduce additional modifications while maintaining structural integrity. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. For instance, researchers have explored similar scaffolds in the development of fluorinated peptidomimetics, which are designed to mimic the function of natural peptides with improved pharmacological properties.

Recent studies have highlighted the importance of fluorinated cyclopentanes in medicinal chemistry. A notable example is their application in the design of kinase inhibitors, where the presence of fluorine atoms can enhance binding affinity to target enzymes. The compound 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid could serve as a valuable building block in such endeavors, offering a scaffold that can be modified to target specific biological pathways.

The synthesis of 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the introduction of fluorine atoms into the cyclopentane ring followed by functionalization at the carboxyl position. The use of advanced synthetic techniques such as cross-coupling reactions and fluorination methods is often employed to achieve the desired structure efficiently.

The Boc protecting group plays a critical role in maintaining the integrity of the amine during synthetic procedures. This protection strategy allows for selective deprotection under mild acidic conditions when further derivatization is no longer required. Such control over functional group chemistry is essential for constructing complex molecular architectures without unwanted side reactions.

In terms of biological activity, preliminary studies on related compounds suggest that modifications at the fluorinated cyclopentane core can influence receptor binding and metabolic stability. For example, derivatives with different substituents have shown promise in preclinical models as potential treatments for various diseases. While more research is needed to fully elucidate the pharmacological profile of 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid, its structural features make it an attractive candidate for further investigation.

The compound's potential applications extend beyond drug development into areas such as materials science and agrochemicals. Fluorinated compounds are known for their unique material properties, including enhanced thermal stability and chemical resistance. These attributes make them valuable in designing advanced materials with specialized functions. Additionally, fluorinated intermediates are increasingly used in agrochemical formulations due to their improved efficacy and environmental compatibility.

As research continues to uncover new applications for fluorinated molecules, compounds like 4-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclopentane-1-carboxylic acid (CAS No. 2168119-43-3) will likely play a pivotal role in advancing scientific discovery across multiple disciplines. Their versatility as synthetic intermediates and their potential biological activity make them indispensable tools for chemists and biologists alike.